Cas no 55326-07-3 (1,3,6-Trimethyl-5-nitropyrimidine-2,4(1H,3H)-dione)

1,3,6-Trimethyl-5-nitropyrimidine-2,4(1H,3H)-dione structure
55326-07-3 structure
Product Name:1,3,6-Trimethyl-5-nitropyrimidine-2,4(1H,3H)-dione
CAS No:55326-07-3
MF:C7H9N3O4
MW:199.164061307907
CID:943740
PubChem ID:750369
Update Time:2025-09-23

1,3,6-Trimethyl-5-nitropyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

    • 1,3,6-Trimethyl-5-nitropyrimidine-2,4(1H,3H)-dione
    • 1,3,6-Trimethyl-5-nitrouracil
    • 2,4(1H,3H)-pyrimidinedione, 1,3,6-trimethyl-5-nitro-
    • 1,3,6-trimethyl-5-nitropyrimidine-2,4-dione
    • 1,3,6-trimethyl-5-nitro-1h-pyrimidine-2,4-dione
    • AKOS001654393
    • 1,3,6-trimethyl-5-nitro-1,3-dihydropyrimidine-2,4-dione
    • 5-nitro-1,3,6-trimethylpyrimidine-2,4(1H,3H)-dione
    • 6-methyl-5-nitro-1,3-dimethyl-1H-pyrimidine-2,4-dione
    • 5-NITRO-1,3,6-TRIMETHYLURACIL
    • 1,3,6-trimethyl-5-nitro-1,2,3,4-tetrahydropyrimidine-2,4-dione
    • OSTDULKDQDIIKB-UHFFFAOYSA-N
    • AB-323/25048278
    • SCHEMBL480656
    • 5-(nitro)-1,3,6-trimethylpyrimidine-2,4(1H,3H)-dione
    • DB-322596
    • 1,3,6-trimethyl-5-nitro-1H-pyrimidine-2,4dione
    • EU-0046423
    • 55326-07-3
    • SR-01000502174-1
    • SR-01000502174
    • MDL： MFCD00091851
    • Inchi： 1S/C7H9N3O4/c1-4-5(10(13)14)6(11)9(3)7(12)8(4)2/h1-3H3
    • InChI Key： OSTDULKDQDIIKB-UHFFFAOYSA-N
    • SMILES： O=C1N(C)C(C(=C(C)N1C)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 199.05937
  • Monoisotopic Mass: 199.05930578g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 354
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 86.4Ų

Experimental Properties

  • PSA: 83.76

1,3,6-Trimethyl-5-nitropyrimidine-2,4(1H,3H)-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM125781-1g
1,3,6-trimethyl-5-nitropyrimidine-2,4(1H,3H)-dione
 55326-07-3 95%
1g
 $296 2021-08-05
Chemenu
CM125781-1g
1,3,6-trimethyl-5-nitropyrimidine-2,4(1H,3H)-dione
 55326-07-3 95%
1g
 $*** 2023-05-30
Ambeed
A884747-100mg
1,3,6-Trimethyl-5-nitropyrimidine-2,4(1H,3H)-dione
 55326-07-3 95%
100mg
 $64.0 2025-03-05
Ambeed
A884747-250mg
1,3,6-Trimethyl-5-nitropyrimidine-2,4(1H,3H)-dione
 55326-07-3 95%
250mg
 $107.0 2025-03-05
Ambeed
A884747-5g
1,3,6-Trimethyl-5-nitropyrimidine-2,4(1H,3H)-dione
 55326-07-3 95%
5g
 $858.0 2025-03-05
Ambeed
A884747-1g
1,3,6-Trimethyl-5-nitropyrimidine-2,4(1H,3H)-dione
 55326-07-3 95%
1g
 $286.0 2025-03-05
abcr
AB621403-250mg
1,3,6-Trimethyl-5-nitropyrimidine-2,4(1H,3H)-dione; .
 55326-07-3
250mg
 €208.60 2025-04-18
abcr
AB621403-1g
1,3,6-Trimethyl-5-nitropyrimidine-2,4(1H,3H)-dione; .
 55326-07-3
1g
 €451.50 2025-04-18
abcr
AB621403-5g
1,3,6-Trimethyl-5-nitropyrimidine-2,4(1H,3H)-dione; .
 55326-07-3
5g
 €1226.60 2025-04-18

1,3,6-Trimethyl-5-nitropyrimidine-2,4(1H,3H)-dione Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:55326-07-3)1,3,6-Trimethyl-5-nitropyrimidine-2,4(1H,3H)-dione
Order Number:A1242481
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 19:14
Price ($):234/702
Email:sales@amadischem.com

1,3,6-Trimethyl-5-nitropyrimidine-2,4(1H,3H)-dione Related Literature

Related Categories

55326-07-3 (1,3,6-Trimethyl-5-nitropyrimidine-2,4(1H,3H)-dione) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:55326-07-3)1,3,6-Trimethyl-5-nitropyrimidine-2,4(1H,3H)-dione
A1242481
Purity:99%/99%
Quantity:1g/5g
Price ($):234/702
Email